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Introduction
Autocamtide 2 is a synthetic peptide that serves as a highly specific and potent substrate for

Calcium/Calmodulin-dependent Protein Kinase II (CaMKII).[1][2] Derived from the

autophosphorylation site (Thr286) of the α-subunit of CaMKII, Autocamtide 2 provides a reliable

tool for the in vitro and in situ assessment of CaMKII activity.[1][3] Its selectivity makes it an

invaluable reagent in discerning the specific roles of CaMKII in complex signaling cascades,

particularly in neuroscience and cancer research where CaMKII is a key regulator.[2] This

guide provides a comprehensive overview of Autocamtide 2, its function in kinase assays,

detailed experimental protocols, and its role within the broader context of CaMKII signaling.

Core Properties of Autocamtide 2
Autocamtide 2 is a 13-amino acid peptide with the sequence H-Lys-Lys-Ala-Leu-Arg-Arg-Gln-

Glu-Thr-Val-Asp-Ala-Leu-OH.[1][4] Its design incorporates the R-X-X-S/T consensus sequence

recognized by many serine/threonine kinases, with surrounding basic residues that enhance its

binding to phosphocellulose paper, a common feature in radioactive kinase assays.[1]
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Property Value Reference

Amino Acid Sequence H-KKALRRQETVDAL-OH [1][4]

Molecular Formula C65H118N22O20 [1][4]

Molecular Weight 1527.79 g/mol [4]

CAS Registry Number 129198-88-5 [4]

Purity >95% by HPLC [1]

Solubility
Soluble in distilled water up to

2 mg/ml
[1]

Storage
Store at -20°C, protect from

light and moisture.
[1][2]

Function in Kinase Assays
Autocamtide 2 is primarily utilized to measure the enzymatic activity of CaMKII. In a typical

kinase assay, CaMKII catalyzes the transfer of the γ-phosphate from ATP to the threonine

residue within the Autocamtide 2 sequence. The rate of this phosphorylation is directly

proportional to the activity of the CaMKII enzyme.

High Selectivity for CaMKII
A key advantage of Autocamtide 2 is its high selectivity for CaMKII over other common

serine/threonine kinases. This specificity is crucial for accurately measuring CaMKII activity in

complex biological samples that may contain multiple kinases.

Kinase Michaelis Constant (Km) Reference

CaMKII 2 µM [1]

Protein Kinase C (PKC) > 50 µM [1]

Protein Kinase A (PKA) No significant activity [1]

CaMKII Signaling Pathway
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CaMKII is a central mediator of calcium signaling in neurons, playing a critical role in synaptic

plasticity, such as Long-Term Potentiation (LTP), a cellular correlate of learning and memory.

The activation of CaMKII and its subsequent phosphorylation of target proteins, a process that

can be mimicked using Autocamtide 2 as a substrate, is a key event in these pathways.
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Caption: CaMKII activation pathway in long-term potentiation.

Experimental Protocols
The following are detailed methodologies for performing kinase assays using Autocamtide 2.

Two common approaches are presented: a traditional radioactive assay and a non-radioactive

HPLC-MS-based method.

Experimental Workflow: General Kinase Assay
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Caption: Generalized workflow for a kinase assay.
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Radioactive [γ-³²P]ATP Filter Binding Assay
This traditional method measures the incorporation of radiolabeled phosphate from [γ-³²P]ATP

into Autocamtide 2.

Materials:

Purified active CaMKII

Autocamtide 2

[γ-³²P]ATP (specific activity ~3000 Ci/mmol)

10X Kinase Assay Buffer: 250 mM Tris-HCl (pH 7.5), 50 mM β-glycerophosphate, 20 mM

DTT, 1 mM Na₃VO₄, 100 mM MgCl₂.[5][6]

ATP solution (10 mM)

P81 phosphocellulose paper

75 mM Phosphoric acid

Scintillation counter and scintillation fluid

Ice bucket

Water bath at 30°C

Microcentrifuge tubes

Protocol:

Prepare 1X Kinase Assay Buffer: Dilute the 10X stock to 1X with sterile distilled water. Keep

on ice.

Prepare Reaction Mix: For each reaction, prepare a master mix on ice containing:

1X Kinase Assay Buffer
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CaMKII (e.g., 50-100 ng)

Autocamtide 2 (final concentration 20-50 µM)

Sterile distilled water to the final volume.

Initiate Reaction: To start the reaction, add a mixture of non-radiolabeled ATP and [γ-³²P]ATP

to a final concentration of 100-200 µM. The final reaction volume is typically 25-50 µL.

Incubation: Transfer the reaction tubes to a 30°C water bath and incubate for 10-30 minutes.

The incubation time should be within the linear range of the reaction.

Terminate Reaction: Stop the reaction by adding an equal volume of 75 mM phosphoric acid.

Spotting: Spot an aliquot (e.g., 20 µL) of the terminated reaction onto a labeled P81

phosphocellulose paper square.

Washing: Wash the P81 papers three times for 5-10 minutes each in a beaker containing 75

mM phosphoric acid to remove unincorporated [γ-³²P]ATP.

Counting: Air dry the P81 papers and place them in scintillation vials with an appropriate

volume of scintillation fluid. Measure the incorporated radioactivity using a scintillation

counter.

Data Analysis: Calculate the specific activity of the kinase in pmol/min/µg.

Non-Radioactive HPLC-MS Assay
This method offers a safer alternative to radioactive assays by quantifying the phosphorylated

and unphosphorylated forms of Autocamtide 2 using High-Performance Liquid Chromatography

coupled with Mass Spectrometry.[7]

Materials:

Purified active CaMKII

Autocamtide 2
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ATP

Kinase Assay Buffer: 50 mM Tris-HCl (pH 7.5), 10 mM MgCl₂, 1 mM DTT, 0.1 mg/mL BSA, 1

µM Calmodulin, 2 mM CaCl₂.

Quenching Solution: 1% Formic Acid in water.[7]

HPLC-MS system

Protocol:

Prepare Reaction Mix: On ice, combine the Kinase Assay Buffer, CaMKII, and Autocamtide 2

in a microcentrifuge tube.

Initiate Reaction: Start the reaction by adding ATP to a final concentration of 100 µM.

Incubation: Incubate the reaction at 30°C for a predetermined time (e.g., 30 minutes).

Terminate Reaction: Stop the reaction by adding an equal volume of Quenching Solution

(1% Formic Acid).[7] This acidification also helps to stabilize the peptide and its

phosphorylated form.[7]

Sample Preparation: Centrifuge the terminated reaction to pellet any precipitated protein.

Transfer the supernatant to an HPLC vial.

HPLC-MS Analysis: Inject the sample into the HPLC-MS system. Develop a

chromatographic method to separate Autocamtide 2 from its phosphorylated form (phospho-

Autocamtide 2). The mass spectrometer is used to detect and quantify both peptide species

based on their mass-to-charge ratios.

Data Analysis: Determine the concentration of both the substrate and the product. The

kinase activity can be calculated from the amount of product formed over time. This method

can also be used to determine the IC50 of inhibitors.[7]

Autocamtide 2-Related Inhibitory Peptide (AIP)
A non-phosphorylatable analog of Autocamtide 2, known as Autocamtide 2-Related Inhibitory

Peptide (AIP), serves as a potent and specific competitive inhibitor of CaMKII.[8] In AIP, the

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://pubmed.ncbi.nlm.nih.gov/29803814/
https://pubmed.ncbi.nlm.nih.gov/29803814/
https://pubmed.ncbi.nlm.nih.gov/29803814/
https://pubmed.ncbi.nlm.nih.gov/29803814/
https://pubmed.ncbi.nlm.nih.gov/7626114/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15617194?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


phosphorylatable threonine is replaced with an alanine.[9] This makes AIP an excellent tool for

probing the physiological roles of CaMKII.

Inhibitor Target IC₅₀ Reference

AIP CaMKII 40 nM

AIP PKA, PKC, CaMKIV > 10 µM

Conclusion
Autocamtide 2, amide, is a highly valuable tool for the specific assessment of CaMKII activity.

Its high selectivity and well-characterized kinetics make it a superior substrate for a variety of

kinase assay formats, from traditional radioactive methods to modern mass spectrometry-

based approaches. Understanding its application in the context of CaMKII signaling pathways

allows researchers to effectively probe the intricate roles of this crucial kinase in cellular

physiology and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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